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Compound of Interest |

2-(Chloromethyl)-4-
Compound Name:
methylmorpholine
CAS No.: 40987-31-3
Cat. No.: B1520466

Executive Summary

2-(Chloromethyl)-4-methylmorpholine (CAS 40987-31-3) is a specialized heterocyclic
building block used primarily in the synthesis of pharmaceutical intermediates requiring a
morpholine core with specific side-chain functionality.[1] Unlike its more common isomer, 4-(2-
chloroethyl)morpholine, this compound features a chiral center at the C2 position and a
reactive chloromethyl electrophile, making it critical for constructing complex scaffolds such as
substituted morpholines in medicinal chemistry.

Critical Disambiguation Warning: Researchers frequently confuse this compound with 2-
(Chloromethyl)-4-methylquinazoline (CAS 109113-72-6). These are structurally distinct
chemical classes. Ensure your procurement requests specify the morpholine core to avoid
costly sourcing errors.

Part 1: Chemical Profile & Specifications[2]

To ensure scientific integrity in procurement and experimentation, the following specifications
must be verified upon receipt.
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Attribute

Specification

Technical Note

Chemical Name

2-(Chloromethyl)-4-

methylmorpholine

IUPAC

Often sold as Free Base or

CAS Number 40987-31-3
HCI Salt
Molecular Formula CeH12CINO MW: 149.62 g/mol
SMILES CN1ccoc(crccl
N ) Commercial stock is typically
o C2 Position (Racemic or ) -
Chirality Racemic unless specified as

Enantiopure)

(R)- or (S)-.

Physical State

Colorless to Yellow Oil (Free

Base)

Hygroscopic solid if HCI salt.

Reactivity Class

Alkylating Agent / Electrophile

Vesicant Hazard: Handle as a

nitrogen mustard analog.

Part 2: Market Landscape & Sourcing Strategy

Due to the niche nature of this building block, "In Stock" availability fluctuates. A dual-sourcing

strategy is recommended: Direct Procurement for time-critical needs, and In-House Methylation

for cost-efficiency at scale.

Tier 1: Commercial Suppliers (Direct Procurement)

Pricing estimates based on Q1 2025 market data for research-grade purity (>97%).

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Supplier Vendor . . Strategic Use
Est. Price (19) Lead Time
Category Examples Case
) ) Reference
] Sigma-Aldrich,
Primary Catalog . R $150 - $250 1-2 Weeks standards; GLP
Fisher Scientific )
synthesis.
o Combi-Blocks, Routine
Building Block ) )
o Enamine, $80 - $120 3-5 Days synthesis; Gram-
Specialists
MolCore scale scale-up.
Locating stock
eMolecules, ] ) when primary
Aggregators Variable Variable
MolPort vendors are

backordered.

Tier 2: Precursor Sourcing (The "Make" Strategy)

If CAS 40987-31-3 is unavailable, purchase the secondary amine precursor, 2-
(Chloromethyl)morpholine Hydrochloride (CAS 144053-97-4), which is widely available and

significantly cheaper (~$50/gram).

Sourcing Decision Workflow

The following logic ensures supply chain resilience for your project.
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Figure 1: Strategic decision tree for procuring 2-(Chloromethyl)-4-methylmorpholine,

balancing cost vs. time.

Part 3: Technical Utilization & Protocols
Safety & Handling (Critical)

As a
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-chloromethyl amine, this compound poses a risk similar to nitrogen mustards. It can cyclize to
form a highly reactive aziridinium ion intermediate, which is a potent alkylating agent.

» Containment: Handle exclusively in a certified chemical fume hood.
o PPE: Double nitrile gloves or Silver Shield® gloves are required.

e Quenching: Quench all glassware and waste with 10% aqueous sodium thiosulfate or dilute
HCI to open any potential aziridinium rings before disposal.

Synthesis Protocol (Precursor Route)

If direct sourcing is not viable, the methylation of the secondary amine is a robust, self-
validating protocol.

Reaction: 2-(Chloromethyl)morpholine HCI + Formaldehyde + Reducing Agent - Product

Step-by-Step Methodology:

Dissolution: Suspend 1.0 eq of 2-(Chloromethyl)morpholine HCI in Dichloromethane (DCM).
» Free Basing (In-situ): Add 1.1 eq of Triethylamine (TEA) to liberate the amine. Stir for 15 min.
e Imine Formation: Add 3.0 eq of Formaldehyde (37% aq. solution). Stir vigorously for 30 min.

e Reduction: Cool to 0°C. Add 1.5 eq of Sodium Triacetoxyborohydride (STAB) portion-wise.
Note: STAB is preferred over NaCNBH3 for safety and milder conditions.

o Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Dry organic layer over Na2S04.
[21[3]

 Purification: The product is often pure enough for use; otherwise, purify via silica gel
chromatography (MeOH/DCM gradient).

Mechanistic Pathway & Reactivity

The utility of this compound lies in its ability to couple with nucleophiles (Nu-) via the
chloromethyl group.
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Figure 2: The mechanism of action involves the formation of a transient, highly electrophilic
aziridinium species, facilitating nucleophilic attack.[4]

Part 4: Quality Control & Validation

Upon receipt or synthesis, verify identity using these key NMR markers.

Signal Region (*H

Multiplicity Assignment Validation Criteria
NMR, CDCls)

Distinct singlet

confirms methylation.
0 2.25-2.35 ppm Singlet (3H) N-CHs Absence indicates

secondary amine

impurity.

Shift confirms

presence of chlorine.

0 3.45 - 3.60 ppm Multiplet (2H) -CH2ClI ) )
Shift changes if
hydrolyzed to alcohol.
. ) ) Complex pattern due
0 3.60 - 3.90 ppm Multiplet Morpholine Ring

to chiral center at C2.

Self-Validating Check: If the N-CHs singlet is split or broadened significantly, check for
protonation (salt form) or incomplete free-basing. Run a D20 shake; if the peak shifts/sharpens,
it confirms the amine environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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